(2S,4R)-4-(3-Fluorophenyl)-2-(iodomethyl)oxolane

• Molecular Formula: C11H12FIO
• Molecular Weight: 306.11 g/mol
• IUPAC Name: (2S,4R)-4-(3-fluorophenyl)-2-(iodomethyl)oxolane
• InChI: InChI=1S/C11H12FIO/c12-10-3-1-2-8(4-10)9-5-11(6-13)14-7-9/h1-4,9,11H,5-7H2/t9-,11-/m0/s1
• InChI Key: DFVYJJTXZUDPTK-ONGXEEELSA-N
• Isomeric SMILES: C1[C@@H](CO[C@@H]1CI)C2=CC(=CC=C2)F
• Canonical SMILES: C1C(COC1CI)C2=CC(=CC=C2)F

Description

(2S,4R)-4-(3-Fluorophenyl)-2-(iodomethyl)oxolane is a tetrahydrofuran (oxolane) derivative with distinct stereochemical and substituent features. Its structure comprises:

• Stereochemistry: 2S and 4R configurations, critical for molecular interactions.
• Substituents: A 3-fluorophenyl group at the 4-position and an iodomethyl group at the 2-position.
• Molecular Formula: C₁₁H₁₂FIO.
• Molecular Weight: ~322.12 g/mol.

This compound is of interest in medicinal chemistry, particularly in kinase inhibitor design and radiopharmaceuticals due to iodine’s utility in imaging .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (2S,4R)-4-(3-Fluorophenyl)-2-(iodomethyl)oxolane typically involves the following steps:

Starting Materials: The synthesis begins with commercially available starting materials such as 3-fluorobenzaldehyde and (S)-glycidol.

Formation of the Oxolane Ring: The oxolane ring is formed through a series of reactions, including epoxidation and ring-opening reactions.

Introduction of the Iodomethyl Group: The iodomethyl group is introduced via halogenation reactions, often using reagents like iodine and a suitable base.

Industrial Production Methods

Industrial production methods for (2S,4R)-4-(3-Fluorophenyl)-2-(iodomethyl)oxolane may involve optimized reaction conditions to ensure high yield and purity. These methods often include:

Catalysis: Using catalysts to enhance reaction rates and selectivity.

Purification: Employing techniques such as chromatography to purify the final product.

Chemical Reactions Analysis

Types of Reactions

(2S,4R)-4-(3-Fluorophenyl)-2-(iodomethyl)oxolane undergoes various chemical reactions, including:

Substitution Reactions: The iodomethyl group can be substituted with other nucleophiles.

Oxidation and Reduction: The compound can undergo oxidation and reduction reactions, altering the oxidation state of the functional groups.

Common Reagents and Conditions

Substitution: Reagents such as sodium azide or potassium cyanide can be used for substitution reactions.

Oxidation: Oxidizing agents like potassium permanganate or chromium trioxide.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, substitution reactions may yield azido or cyano derivatives, while oxidation and reduction reactions can lead to various oxidized or reduced forms of the compound.

Scientific Research Applications

(2S,4R)-4-(3-Fluorophenyl)-2-(iodomethyl)oxolane has several scientific research applications, including:

Chemistry: Used as a building block in the synthesis of more complex molecules.

Biology: Investigated for its potential biological activity and interactions with biomolecules.

Medicine: Explored for its potential therapeutic properties, such as anti-inflammatory or anticancer activities.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of (2S,4R)-4-(3-Fluorophenyl)-2-(iodomethyl)oxolane involves its interaction with specific molecular targets and pathways. These may include:

Molecular Targets: Enzymes, receptors, or other proteins that the compound binds to or modifies.

Pathways: Biological pathways that are affected by the compound, leading to its observed effects.

Comparison with Similar Compounds

Key Observations :

• Fluorophenyl Position : The 3-fluorophenyl group in the target compound may offer better steric compatibility in hydrophobic binding pockets compared to the 4-fluorophenyl analog .
• Nitrophenyl vs. Fluorophenyl : The nitro group in ’s compound enhances electrophilicity, making it prone to reduction or nucleophilic substitution, unlike the fluorine’s inductive effects .
• Stereochemistry : The 2R configuration in ’s compound may alter conformational stability and biological target engagement compared to the 2S configuration in the target compound.

2.2. Electronic and Physicochemical Properties

• Iodine’s Role : The iodomethyl group in all compounds increases molecular weight and polarizability. It may act as a leaving group in nucleophilic substitutions (e.g., in radiopharmaceuticals) .
• Fluorine vs. Nitro :
  • 3-Fluorophenyl : Moderately electron-withdrawing (-I effect), enhancing aromatic ring stability and directing electrophilic substitution to specific positions.
  • 3-Nitrophenyl : Strong electron-withdrawing effect (-I and -M), reducing ring electron density and increasing oxidative/reductive reactivity .

Research Findings and Trends

• Stereochemical Impact : The 2S configuration in the target compound may confer higher metabolic stability compared to 2R analogs, as seen in protease inhibitors .
• Substituent Trends : Fluorine and iodine are frequently paired in drug design to balance lipophilicity and electronic effects, as observed in and .
• Stability Challenges : Iodinated compounds like the target may face light sensitivity, necessitating dark storage, whereas nitro analogs require careful handling to avoid decomposition .